Cas no 11070-67-0 (Butynediol)

• Product name: Butynediol
• CAS No: 11070-67-0
• MF: C₄H₆O₂^.C₄H₁₀O₂
• MW: 176.21024
• CID: 97292
• PubChem ID: 18778928

Butynediol Chemical and Physical Properties

Names and Identifiers

• Butynediol
• but-2-yne-1,1-diol
• 11070-67-0
• 2-butyne-1,1-diol
• butinediol
• YNCZNSWQAGQAJY-UHFFFAOYSA-N
• A802230
• DTXSID70596167

• Inchi： InChI=1S/C4H6O2/c1-2-3-4(5)6/h4-6H,1H3
• InChI Key： YNCZNSWQAGQAJY-UHFFFAOYSA-N
• SMILES： C(O)(O)C#CC

Computed Properties

• Exact Mass: 86.036779430g/mol
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: -0.4